![molecular formula C15H14FNO3 B7630556 7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one](/img/structure/B7630556.png)
7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one, also known as 4-Methylumbelliferone-7-fluoropyrrolidine-1-carbonyl chloride (MUPC), is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of 7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one is not fully understood. However, studies have suggested that MUPC exerts its therapeutic effects by inhibiting the activity of hyaluronan synthase, an enzyme that is involved in the production of extracellular matrix proteins. MUPC has also been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
Studies have shown that 7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one has several biochemical and physiological effects. MUPC has been shown to inhibit the production of extracellular matrix proteins, which are responsible for the development of liver fibrosis. MUPC has also been shown to have anti-inflammatory and anti-tumor properties. Additionally, MUPC has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in the breakdown of extracellular matrix proteins.
Advantages and Limitations for Lab Experiments
One of the advantages of using 7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one in lab experiments is its high yield and purity. Additionally, MUPC has been shown to have a low toxicity profile. However, one limitation of using MUPC in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one. One potential direction is the development of MUPC as a therapeutic agent for the treatment of liver fibrosis. Additionally, further studies are needed to fully understand the mechanism of action of MUPC. Finally, the development of more efficient methods for the synthesis of MUPC could facilitate its use in future studies.
Synthesis Methods
The synthesis of 7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one involves the reaction of 4-methylumbelliferone (4-MU) with pyrrolidine-1-carbonyl chloride (PCC) in the presence of a base. The reaction proceeds via an acylation mechanism, resulting in the formation of MUPC. The yield of the synthesis method is reported to be high, and the purity of the final product can be achieved through recrystallization.
Scientific Research Applications
7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one has been extensively studied for its potential therapeutic applications. One of the most promising applications of MUPC is in the treatment of liver fibrosis. Studies have shown that MUPC can inhibit the production of extracellular matrix proteins, which are responsible for the development of liver fibrosis. MUPC has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
7-fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO3/c1-9-11-5-4-10(16)8-12(11)20-15(19)13(9)14(18)17-6-2-3-7-17/h4-5,8H,2-3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACKQXOWSKKWSHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2)F)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Fluoro-4-methyl-3-(pyrrolidine-1-carbonyl)chromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.